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Introduction
Oldhamite (CaS) is a rare calcium sulfide mineral of significant scientific interest due to its

primary occurrence in meteorites, providing insights into the early conditions of the solar

nebula. This technical guide delves into the discovery and history of oldhamite, its

physicochemical properties, and the experimental protocols used for its characterization. It

further explores the proposed formation pathways of this unique mineral, presenting the

information in a structured format for researchers and professionals in related fields.

Discovery and History
Oldhamite was first identified in 1862 by the British mineralogist Nevil Story-Maskelyne.[1] He

discovered the mineral within the Bustee meteorite, an enstatite achondrite that fell in 1852

near Gorakhpur in Uttar Pradesh, India.[2][3] The mineral was named in honor of Thomas

Oldham, who was the Director of the Geological Survey of India at the time.[4]

Story-Maskelyne's initial investigation likely involved meticulous optical microscopy to

distinguish the pale, chestnut-brown, spherical nodules of oldhamite from the surrounding

silicate matrix of the meteorite.[2] Chemical analysis in that era would have consisted of

classical wet chemical methods, involving the dissolution of mineral fragments and subsequent

precipitation and gravimetric determination of calcium and sulfur. These early analyses

established the fundamental composition of the mineral as calcium sulfide.[1]
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The type material from the Bustee meteorite is conserved at the Natural History Museum in

London.[5]

Physicochemical Properties of Oldhamite
Oldhamite possesses a unique set of properties that reflect its formation under highly reducing

conditions. It is unstable under typical terrestrial conditions, readily reacting with atmospheric

moisture.[6]

Composition and Structure
The ideal chemical formula for oldhamite is CaS, although it often contains minor amounts of

magnesium (Mg) and iron (Fe) substituting for calcium.[4] It belongs to the galena group of

minerals and crystallizes in the isometric (cubic) crystal system with a face-centered cubic

lattice.[6]

Property Value

Chemical Formula (Ca,Mg,Fe)S

Crystal System Isometric (Cubic)

Space Group Fm3m

Lattice Parameter (a) 5.686 Å

Table 1: Crystallographic and Compositional Data for Oldhamite.[4]

Physical and Optical Properties
Oldhamite is typically found as anhedral grains or nodules within meteorites.[5] It is transparent

and has a sub-metallic luster. A key characteristic is its propensity to tarnish upon exposure to

moist air.[6]
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Property Value

Color Pale chestnut-brown to dark brown

Luster Sub-metallic

Hardness (Mohs) 4

Cleavage Good on {001}

Density (g/cm³) 2.58 - 2.61

Refractive Index n = 2.137

Optical Properties Isotropic

Table 2: Physical and Optical Properties of Oldhamite.[4][6]

Occurrence
The vast majority of oldhamite occurrences are extraterrestrial, primarily within enstatite

chondrites and achondrites (aubrites).[5] It is considered an early nebular condensate due to its

high melting point.[5] In these meteorites, oldhamite is found as an interstitial phase between

silicate minerals, often in association with enstatite, augite, niningerite, and osbornite.[5]

While exceedingly rare on Earth, terrestrial oldhamite has been reported in environments with

highly reducing conditions, such as in pyrometamorphic rocks associated with coal fires and in

certain types of blast furnace slag.[6]

Experimental Protocols for Oldhamite
Characterization
The characterization of oldhamite has evolved significantly since its discovery. Modern

techniques provide detailed insights into its structure, composition, and formation.

X-Ray Diffraction (XRD)
X-ray diffraction is the primary method for determining the crystal structure of oldhamite.

Methodology:
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A small, powdered sample of the mineral is prepared.

The sample is mounted in a diffractometer.

A monochromatic X-ray beam is directed at the sample.

The diffraction pattern is recorded as a function of the scattering angle (2θ).

The resulting diffraction peaks are compared to a database to confirm the identity of

oldhamite and to refine its lattice parameters.

Key Quantitative Data from XRD:

d-spacing (Å) Relative Intensity (I/I₀)

2.846 1.0

2.013 0.7

1.6439 0.21

Table 3: X-ray powder diffraction data for oldhamite.[4]

Electron Probe Microanalysis (EPMA)
EPMA is a non-destructive technique used to determine the elemental composition of

microscopic areas of a sample.

Methodology:

A polished thin section of the meteorite or a sample containing oldhamite is prepared and

coated with a conductive material (e.g., carbon).

The sample is placed in the EPMA instrument.

A focused beam of high-energy electrons is directed at the target area on the oldhamite

grain.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://webmineral.com/data/Oldhamite.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7801512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The interaction of the electron beam with the sample generates characteristic X-rays for

each element present.

The intensity and energy of these X-rays are measured by wavelength-dispersive

spectrometers (WDS) or energy-dispersive spectrometers (EDS).

The data is compared to standards of known composition to quantify the elemental

concentrations. For sensitive minerals like carbonates and hydrous silicates, a rastering

beam is used to minimize sample damage.[7]

Quantitative Compositional Data from EPMA:

Element Bustee Meteorite (wt%) Kota-Kota Meteorite (wt%)

Ca 53.45 51.0

Mg 1.49 0.90

Fe 0.32 5.50

S 44.74 41.6

Total 100.00 99.00

Table 4: Chemical composition of oldhamite from the Bustee and Kota-Kota meteorites

determined by electron microprobe analysis.[5]

High-Pressure, High-Temperature Synthesis
Recent experimental studies have successfully synthesized oldhamite under conditions

analogous to the Earth's upper mantle, providing an alternative formation model to solar nebula

condensation.[8][9]

Methodology (Sulfide-Magma-Calcite Interaction Model):[8]

Starting Materials: A mixture of pyrrhotite-pentlandite-bearing orthopyroxenite and CaCO₃

powder is prepared.
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Encapsulation: The powdered sample is packed into a graphite crucible, which is then placed

inside an outer capsule (e.g., Au₇₅Pd₂₅).

High P-T Conditions: The capsule is subjected to high pressures (0.3 - 1.5 GPa) and high

temperatures (1273 - 1510 K) using a multi-anvil press or a piston-cylinder apparatus.

Analysis: After the experiment, the run product is sectioned, polished, and analyzed using

EPMA and other micro-analytical techniques to identify the newly formed mineral phases,

including oldhamite.

Formation Pathways of Oldhamite
Two primary models for the formation of oldhamite are currently under investigation:

condensation from the solar nebula and formation through igneous processes within planetary

bodies.

Solar Nebula Condensation Model
The prevailing theory for the origin of meteoritic oldhamite is its direct condensation from the

hot, gaseous solar nebula in the early solar system.[8][9] This is supported by laboratory

experiments demonstrating the condensation of CaS from vapor phases of calcium and sulfur.

[8]

Sulfide-Magma-Calcite (SMC) Interaction Model
An alternative, or perhaps complementary, model proposes the formation of oldhamite through

the interaction of sulfide-bearing magma with calcium carbonate under the high-pressure and

high-temperature conditions of a planetary mantle.[8][9] This model is supported by the

successful laboratory synthesis of oldhamite under such conditions.[8]
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Caption: Proposed formation pathways of oldhamite.
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Caption: Experimental workflow for oldhamite synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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